Cas no 72235-40-6 (3,4-Dichloro-1,8-naphthyridine)

• Product Name: 3,4-Dichloro-1,8-naphthyridine
• CAS No: 72235-40-6
• MF: C₈H₄Cl₂N₂
• MW: 199.036759376526
• CID: 2950369
• PubChem ID: 12543212
• Update Time: 2025-10-23

3,4-Dichloro-1,8-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 3,4-二氯-1,8-萘啶
• 3,4-Dichloro-1,8-naphthyridine
• 72235-40-6

• Inchi： 1S/C8H4Cl2N2/c9-6-4-12-8-5(7(6)10)2-1-3-11-8/h1-4H
• InChI Key： HYYVXQMYGVVXDH-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C2C=1C=CC=N2)Cl

Computed Properties

• Exact Mass: 197.9751535g/mol
• Monoisotopic Mass: 197.9751535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 25.8

Additional information on 3,4-Dichloro-1,8-naphthyridine

3,4-Dichloro-1,8-naphthyridine (CAS No 72235-40-6): A Comprehensive Overview

The compound 3,4-Dichloro-1,8-naphthyridine (CAS No 72235-40-6) is a heterocyclic aromatic compound with significant applications in various fields of chemistry and pharmacology. Its structure consists of a naphthyridine ring system with two chlorine atoms substituted at the 3 and 4 positions. This substitution pattern imparts unique chemical properties to the molecule, making it a valuable compound for research and development purposes.

Recent studies have highlighted the potential of 3,4-Dichloro-1,8-naphthyridine in the field of medicinal chemistry. Researchers have explored its role as a building block for synthesizing bioactive molecules. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities. These findings underscore its potential as a lead compound for drug discovery.

The synthesis of 3,4-Dichloro-1,8-naphthyridine involves a multi-step process that typically begins with the preparation of a naphthalene derivative. The introduction of chlorine atoms at specific positions is achieved through electrophilic substitution reactions. Advanced techniques such as microwave-assisted synthesis have been employed to optimize the reaction conditions, leading to higher yields and improved purity of the final product.

In terms of physical properties, 3,4-Dichloro-1,8-naphthyridine is known for its high stability under thermal and chemical conditions. This stability makes it suitable for use in various chemical reactions where robustness is required. Additionally, its solubility in organic solvents facilitates its application in solution-based synthesis protocols.

Environmental impact studies on 3,4-Dichloro-1,8-naphthyridine have shown that it exhibits low toxicity to aquatic organisms under standard testing conditions. However, further research is needed to fully understand its long-term effects on ecosystems. Regulatory agencies have emphasized the importance of conducting comprehensive environmental assessments for such compounds to ensure their safe use and disposal.

The application of 3,4-Dichloro-1,8-naphthyridine extends beyond medicinal chemistry into materials science. Researchers have investigated its potential as a precursor for synthesizing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials hold promise for applications in gas storage and catalysis due to their high surface area and tunable pore structures.

In conclusion, 3,4-Dichloro-1,8-naphthyridine (CAS No 72235-40-6) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and potential for further functionalization make it an attractive target for ongoing research. As new studies emerge, this compound is expected to play an increasingly important role in advancing both scientific knowledge and practical applications.